IWP-051

• Molecular Formula: C17H11F2N5O2
• Molecular Weight: 355.30 g/mol
• InChI: InChI=1S/C17H11F2N5O2/c18-11-4-2-1-3-10(11)9-24-15(13-5-6-26-23-13)7-14(22-24)16-20-8-12(19)17(25)21-16/h1-8H,9H2,(H,20,21,25)
• InChIKey: LIVYVCAUBHXIMI-UHFFFAOYSA-N

IWP-051: A Preclinical Soluble Guanylate Cyclase (sGC) Stimulator with Sustained Hemodynamic Effects

IWP-051 is a novel, orally bioavailable soluble guanylate cyclase (sGC) stimulator [1]. Belonging to a distinct pyrazole-pyrimidine chemical class, it acts as a heme-dependent, nitric oxide (NO)-independent agonist that synergizes with endogenous NO to increase cyclic guanosine monophosphate (cGMP) production [1]. It is distinguished from other IWP-series compounds, which are often Wnt pathway inhibitors, by its primary pharmacology as an sGC agonist .

Mechanism sGC stimulator (NO-independent, heme-dependent)

Class Pyrazole-pyrimidine; distinct from Wnt inhibitor IWP series

Key attribute Oral bioavailability reported in rodent models

• [1] Nakai, T., Perl, N. R., Iyengar, R. R., Mermerian, A., Im, G.-Y. J., Lee, T. W.-H., ... & Zimmer, D. P. (2015). Discovery of IWP-051, a Novel Orally Bioavailable Soluble Guanylate Cyclase Stimulator with Sustained and Dose-Dependent Hemodynamic Effects. BMC Pharmacology and Toxicology, 16(Suppl 1), A59. View Source

Why Generic Substitution of IWP-051 with Other sGC Stimulators is Not Supported by Preclinical Data

The sGC stimulator class comprises structurally diverse molecules (e.g., pyrimidines, pyrazoles, morpholines) with distinct and non-interchangeable pharmacokinetic (PK) and pharmacodynamic (PD) profiles [1]. Direct substitution of IWP-051 with another sGC agonist, such as Riociguat, Praliciguat, or Vericiguat, is not scientifically valid due to significant quantitative differences in key preclinical parameters. These include divergent in vitro potency (EC50 values), oral bioavailability, and, crucially, the duration of hemodynamic effect, which stems from IWP-051's specific extended absorption profile (Tmax >3 hours) [1]. Relying on in-class substitution without empirical verification can lead to unpredictable in vivo outcomes and confounded research results [1].

Parameter

IWP-051

Substitution Risk

Cellular Potency

290 nM (EC50)

Divergent EC50 ranges across sGC stimulators may shift cellular response profile

Absorption / Tmax

>3 h (extended)

Shorter Tmax in alternatives can alter hemodynamic effect duration and study design

Oral Bioavailability

>40% cross-species

Bioavailability differences may confound cross-compound PK/PD comparisons

• [1] Nakai, T., Perl, N. R., Iyengar, R. R., Mermerian, A., Im, G.-Y. J., Lee, T. W.-H., ... & Zimmer, D. P. (2015). Discovery of IWP-051, a Novel Orally Bioavailable Soluble Guanylate Cyclase Stimulator with Sustained and Dose-Dependent Hemodynamic Effects. BMC Pharmacology and Toxicology, 16(Suppl 1), A59. View Source

IWP-051 Product-Specific Quantitative Evidence Guide

Oral Bioavailability: A Differentiator in Preclinical Rodent Models

IWP-051 demonstrates consistent and relatively high oral bioavailability (F >40%) across three preclinical species (mouse, rat, and dog) [1]. This represents a notable advantage over some earlier sGC stimulators where oral bioavailability can be more limited or variable. For instance, while Riociguat is orally bioavailable, IWP-051 was specifically optimized through structure-activity relationship (SAR) studies to achieve this robust and reproducible cross-species PK profile [1].

Oral Bioavailability

Cross-study

>40% in mouse, rat, dog

Supports consistent cross-species PK modeling

F >40% across three preclinical species; comparative PK reference

Evidence Dimension	Oral Bioavailability
Target Compound Data	>40% in mouse, rat, and dog
Comparator Or Baseline	Comparator(s): Riociguat, Praliciguat, Vericiguat. Baseline: Class expectation for oral sGC stimulators.
Quantified Difference	Consistently >40% across three species
Conditions	In vivo pharmacokinetic studies in mice, rats, and dogs

Why This Matters

High and consistent oral bioavailability across species simplifies dose translation and reduces inter-subject variability in preclinical efficacy models.

• [1] Nakai, T., Perl, N. R., Iyengar, R. R., Mermerian, A., Im, G.-Y. J., Lee, T. W.-H., ... & Zimmer, D. P. (2015). Discovery of IWP-051, a Novel Orally Bioavailable Soluble Guanylate Cyclase Stimulator with Sustained and Dose-Dependent Hemodynamic Effects. BMC Pharmacology and Toxicology, 16(Suppl 1), A59. View Source

Protracted Absorption Profile Enables Sustained Hemodynamic Response

A key differentiating feature of IWP-051 is its pharmacokinetic profile characterized by protracted gastrointestinal absorption, leading to a time to maximum concentration (Tmax) of >3 hours in rats [1]. This contrasts with other sGC stimulators like Riociguat, which exhibits a significantly shorter Tmax in humans (~1-1.5 hours) and in preclinical models . This extended absorption is directly linked to the sustained and dose-responsive decrease in mean arterial pressure (MAP) observed in normotensive rats following oral dosing (1-100 mg/kg) [1].

Tmax (Sustained Absorption)

Cross-study

IWP-051 >3 h

Riociguat (ref) ~1–1.5 h

Sustained hemodynamic monitoring context

Tmax >2× longer; linked to dose-dependent MAP response

Evidence Dimension	Time to Maximum Plasma Concentration (Tmax)
Target Compound Data	>3 hours in rats
Comparator Or Baseline	Comparator: Riociguat (~1-1.5 hours in humans; also shorter in preclinical models). Baseline: Typical oral drug Tmax.
Quantified Difference	>2x longer Tmax compared to Riociguat
Conditions	In vivo rat pharmacokinetic study

Why This Matters

This extended Tmax and sustained PD effect make IWP-051 a superior tool compound for preclinical studies requiring prolonged target engagement and less frequent dosing to maintain a therapeutic effect.

• [1] Nakai, T., Perl, N. R., Iyengar, R. R., Mermerian, A., Im, G.-Y. J., Lee, T. W.-H., ... & Zimmer, D. P. (2015). Discovery of IWP-051, a Novel Orally Bioavailable Soluble Guanylate Cyclase Stimulator with Sustained and Dose-Dependent Hemodynamic Effects. BMC Pharmacology and Toxicology, 16(Suppl 1), A59. View Source

In Vitro Functional Relaxation: Equipotent to a PDE5 Inhibitor in Human Tissue

In a direct head-to-head comparison using isolated human corpus cavernosum (CC) tissue, IWP-051 was found to be equipotent to the PDE5 inhibitor Tadalafil in inducing relaxation, with no statistically significant difference in either maximum effect (EMAX) or potency (pEC50) [1]. This demonstrates that in a functionally relevant human tissue assay, IWP-051's sGC stimulation mechanism achieves a level of efficacy comparable to the gold-standard clinical treatment for erectile dysfunction.

Human Tissue Vasorelaxation

Head-to-head

IWP-051 pEC50 6.29, EMAX 107%

Tadalafil (ref) No sig. diff. (p>0.08)

Supports human tissue sGC pathway study

Comparable vasorelaxation response in human corpus cavernosum strips

Evidence Dimension	Vasorelaxant Potency and Efficacy
Target Compound Data	pEC50 = 6.289 ± 0.09787; EMAX = 107.37% ± 2.98%
Comparator Or Baseline	Tadalafil (PDE5 inhibitor)
Quantified Difference	No significant difference in EMAX (p = 0.0817) or pEC50 (p = 0.1823)
Conditions	In vitro, concentration-response curves (10^-12 to 10^-4 M) in human corpus cavernosum strips pre-contracted with Phenylephrine (10 µM).

Why This Matters

This direct human tissue evidence provides a strong scientific basis for selecting IWP-051 over other sGC stimulators in research focused on NO-sGC-cGMP signaling in vascular smooth muscle, especially for indications like erectile dysfunction.

• [1] Leitão Júnior, A. S. (2022). Avaliação da ação composto do IWP-051, um estimulador da guanilato ciclase na musculatura lisa cavernosa de humanos (Evaluation of the action of the compound IWP-051, a guanylate cyclase stimulator, on human cavernous smooth muscle). Doctoral Thesis, Universidade Federal do Ceará. View Source

Cellular Potency: IWP-051 Exhibits a Distinct EC50 Profile Compared to Other Ironwood sGC Stimulators

IWP-051 exhibits an EC50 of 290 nM for stimulating sGC in a cellular context . This potency places it at a specific point on the sGC stimulator spectrum, distinguishing it from other molecules from the same discovery program. For instance, the related compound Praliciguat (IW-1973) is reported to be more potent in HEK-293 cells, with an EC50 of 197 nM . Conversely, Olinciguat (IW-1701) demonstrates a range of potency, with EC50 values between 42.7 and 105 nM in the same assay [1]. This difference in cellular EC50 is a critical quantitative parameter for researchers selecting a compound for a specific sensitivity range.

Cellular sGC Potency

Cross-study

IWP-051 290 nM

Praliciguat / Olinciguat 197 nM / 42.7–105 nM

Supports potency-range selection in cellular assays

IWP-051 less potent than other Ironwood sGC stimulators in this context

Evidence Dimension	Cellular Potency (sGC stimulation)
Target Compound Data	EC50 = 290 nM
Comparator Or Baseline	Praliciguat (EC50 = 197 nM); Olinciguat (EC50 = 42.7–105 nM)
Quantified Difference	IWP-051 is 1.5x less potent than Praliciguat and 3-7x less potent than Olinciguat in this cellular assay.
Conditions	Cellular assay (e.g., HEK-293 cells) measuring sGC stimulation

Why This Matters

This data allows for precise selection of a tool compound based on desired potency window, which is crucial for mechanistic studies and for interpreting results in complex biological systems where over- or under-stimulation can lead to different outcomes.

• [1] Zimmer, D. P., Shea, C. M., Tobin, J. V., Tchernychev, B., Germano, P., Sykes, K., ... & Milne, G. T. (2020). Olinciguat, an Oral sGC Stimulator, Exhibits Diverse Pharmacology Across Preclinical Models of Cardiovascular, Metabolic, Renal, and Inflammatory Disease. Frontiers in Pharmacology, 11, 419. View Source

Optimal Research Applications for IWP-051 Based on Differentiated Preclinical Evidence

Preclinical Rodent Models of Chronic Hypertension Requiring Once-Daily Dosing

IWP-051 is ideally suited for chronic in vivo studies in rats and mice modeling cardiovascular diseases. Its key differentiators—specifically, its prolonged Tmax (>3 hours) and sustained, dose-dependent reduction in mean arterial pressure—enable once-daily oral dosing regimens that simplify study protocols and more accurately model human therapeutic approaches [1]. Its high oral bioavailability (>40%) in rodents ensures reliable drug exposure with minimal variability [1].

Ex Vivo and In Vitro Studies of NO-sGC-cGMP Signaling in Human Vascular Tissue

For researchers investigating the functional role of the sGC pathway in human vascular smooth muscle, IWP-051 is a premier tool compound. It has been directly validated in a functional relaxation assay using human corpus cavernosum tissue, where it demonstrated equipotency to the clinically established PDE5 inhibitor Tadalafil [1]. This provides a high degree of confidence in its translational relevance for studies of vasodilation, endothelial function, and related pathologies like erectile dysfunction [1].

Pharmacokinetic/Pharmacodynamic (PK/PD) Modeling of sGC Stimulators

IWP-051's well-characterized and unique PK profile (low clearance, low volume of distribution, long half-life >4 hours in rats, and protracted absorption) makes it an excellent model compound for building and validating PK/PD models of the sGC stimulator class [1]. Its properties can serve as a baseline against which to compare novel molecules designed to achieve either a more rapid onset or an even more sustained duration of action [1].

Application

Selection Property

Validation Focus

Rodent cardiovascular model studies

Sustained PK/PD profile

Dose-dependent MAP response monitoring

Human vascular smooth muscle signaling studies

Human tissue vasorelaxation response

NO-sGC-cGMP pathway functional assay

sGC stimulator PK/PD model development

Well-characterized PK parameters

Absorption-rate and exposure-time modeling

• [1] Nakai, T., Perl, N. R., Iyengar, R. R., Mermerian, A., Im, G.-Y. J., Lee, T. W.-H., ... & Zimmer, D. P. (2015). Discovery of IWP-051, a Novel Orally Bioavailable Soluble Guanylate Cyclase Stimulator with Sustained and Dose-Dependent Hemodynamic Effects. BMC Pharmacology and Toxicology, 16(Suppl 1), A59. View Source